3-Cyclohex-2-en-1-ylprop-2-ynoic acid
Description
3-Cyclohex-2-en-1-ylprop-2-ynoic acid is a synthetic organic compound characterized by a cyclohexene ring substituted with a propargyl carboxylic acid group. This structure combines the reactivity of an alkyne (prop-2-ynoic acid moiety) with the conformational flexibility of a cyclohexene ring.
Properties
Molecular Formula |
C9H10O2 |
|---|---|
Molecular Weight |
150.17 g/mol |
IUPAC Name |
3-cyclohex-2-en-1-ylprop-2-ynoic acid |
InChI |
InChI=1S/C9H10O2/c10-9(11)7-6-8-4-2-1-3-5-8/h2,4,8H,1,3,5H2,(H,10,11) |
InChI Key |
QHRGXUDGRRMIJA-UHFFFAOYSA-N |
Canonical SMILES |
C1CC=CC(C1)C#CC(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
3-Cyclohex-2-en-1-ylprop-2-enoic Acid
The evidence references 3-Cyclohex-2-en-1-ylprop-2-enoic acid (PubChem), which differs from the target compound by the presence of a double bond (prop-2-enoic acid) instead of a triple bond (prop-2-ynoic acid) . Key differences include:
- Reactivity: The alkyne group in the ynoic acid enables click chemistry (e.g., azide-alkyne cycloaddition), while the enoic acid is more suited for conjugate additions or polymerizations.
- No comparative data (e.g., melting points, solubility, or biological activity) is available in the provided sources.
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone
This compound (CAS 946386-88-5, C₁₆H₁₈N₄) is unrelated structurally but shares a cyclohexyl substituent . Unlike the carboxylic acid group in the target compound, it contains a hydrazone-linked pyrazole heterocycle, which is typically associated with coordination chemistry or anticancer research. Toxicity data is unavailable, but its hazards are noted as uninvestigated .
Critical Analysis of Available Data
The provided evidence lacks direct information on 3-Cyclohex-2-en-1-ylprop-2-ynoic acid, highlighting a gap in accessible literature. Key limitations include:
Nomenclature Confusion: The similarity between "ynoic" (alkyne) and "enoic" (alkene) acids may lead to misinterpretation.
Unrelated Compounds : The hydrazone derivative in is structurally and functionally distinct, precluding meaningful comparison .
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